2-[(5Z)-5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide

• Molecular Formula: C18H17FN4O2S2
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[(3-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(3-imidazol-1-ylpropyl)acetamide
• InChI: InChI=1S/C18H17FN4O2S2/c19-14-4-1-3-13(9-14)10-15-17(25)23(18(26)27-15)11-16(24)21-5-2-7-22-8-6-20-12-22/h1,3-4,6,8-10,12H,2,5,7,11H2,(H,21,24)/b15-10-
• InChI Key: OTEAJFPCFILETE-GDNBJRDFSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3
• Canonical SMILES: C1=CC(=CC(=C1)F)C=C2C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3

Description

IUPAC Name Derivation and Stereochemical Configuration Analysis

The IUPAC name 2-[(5Z)-5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is derived through systematic analysis of the compound’s structural components. The parent heterocycle is 1,3-thiazolidin-4-one , a five-membered ring containing sulfur at position 1, nitrogen at position 3, and a ketone group at position 4. Modifications to this core include:

• 2-Thioxo substitution : Replaces the oxygen at position 2 with a sulfur atom, yielding the 2-thioxo-1,3-thiazolidin-4-one motif.
• 5-(3-Fluorobenzylidene) substituent : A Z-configured benzylidene group (C₆H₄F-3) attached via a double bond to position 5 of the thiazolidinone ring. The (5Z) designation indicates that the higher-priority substituents (fluorine-bearing aryl group and thiazolidinone ring) reside on the same side of the double bond.
• Acetamide side chain : A 3-[(1H-imidazol-1-yl)propyl] group is appended to the nitrogen of the acetamide moiety at position 3 of the thiazolidinone core.

Stereochemical Configuration :
The Z configuration at position 5 is determined using the Cahn-Ingold-Prelog priority rules. The 3-fluorophenyl group (higher priority due to fluorine’s atomic number) and the thiazolidinone’s sulfur atom are prioritized over the hydrogen and carbonyl groups, resulting in the Z designation.

Table 1: IUPAC Name Deconstruction

Component	Description	Position
Parent ring	1,3-thiazolidin-4-one	Core
Substituent 1	2-thioxo	Position 2
Substituent 2	(5Z)-5-(3-fluorobenzylidene)	Position 5
Side chain	N-[3-(1H-imidazol-1-yl)propyl]acetamide	Position 3

Comparative Analysis of Z/E Isomerism in Fluorobenzylidene-Thiazolidinone Systems

The Z/E isomerism of the 3-fluorobenzylidene group significantly impacts molecular geometry and biological interactions:

Z Isomer :

• Spatial arrangement : The 3-fluorophenyl group and thiazolidinone ring occupy the same side of the double bond, creating a planar conformation that enhances π-π stacking with aromatic residues in biological targets.
• Electronic effects : The electron-withdrawing fluorine atom stabilizes the conjugated system via inductive effects, reducing electron density at the double bond.

E Isomer :

• Steric hindrance : The 3-fluorophenyl group and thiazolidinone ring face opposite directions, increasing steric clashes with hydrophobic binding pockets.
• Reduced conjugation : The trans configuration disrupts π-orbital overlap between the benzylidene and thiazolidinone groups, altering electronic properties.

Table 2: Z vs. E Isomer Properties

Property	Z Isomer	E Isomer
Planarity	High	Low
π-Stacking potential	Enhanced	Reduced
Electronic conjugation	Optimal	Suboptimal
Synthetic prevalence	Predominant	Rare

Structural Motif Deconstruction: Thioxothiazolidinone Core vs. Imidazole-Propanamide Side Chain

Thioxothiazolidinone Core :

• Rigidity : The fused thiazolidinone ring enforces a semi-planar conformation, limiting rotational freedom and favoring target binding.
• Hydrogen-bonding capacity : The thioxo (C=S) and carbonyl (C=O) groups act as hydrogen-bond acceptors, while the NH group (if present) serves as a donor.
• Electrophilic centers : The α,β-unsaturated ketone system (C4=O and C5=C) facilitates Michael addition reactions in biological systems.

Imidazole-Propanamide Side Chain :

• Flexibility : The propyl linker allows conformational adaptation to binding sites, while the imidazole ring provides:
  • Aromaticity : Participates in cation-π interactions with positively charged residues.
  • Acid-base reactivity : The imidazole nitrogen (pKa ~6.8) can protonate/deprotonate under physiological conditions.
• Hydrophilicity : The propanamide group enhances solubility via hydrogen bonding with water molecules.

Table 3: Structural Motif Comparison

Feature	Thioxothiazolidinone Core	Imidazole-Propanamide Side Chain
Rigidity	High	Moderate
Key interactions	Hydrogen bonding, π-stacking	Cation-π, hydrogen bonding
Solubility contribution	Low	High
Synthetic complexity	Moderate	High

Preparation Methods

Reaction Conditions and Reagents

A green synthesis approach reported by Gupta et al. (2022) utilizes thiazolidine-2,4-dione (2 mmol) and 3-fluorobenzaldehyde (2 mmol) in aqueous ethanol (10 mL) under reflux at 80°C for 6–8 hours. Catalytic piperidine (0.2 mL) is added to accelerate the condensation. The reaction mixture is cooled to room temperature, and the precipitated product is filtered and washed with cold ethanol to yield the intermediate as a pale yellow solid (37.8–42.3% yield).

Table 1: Optimization of Thiazolidinone Intermediate Synthesis

Parameter	Value/Range	Impact on Yield
Solvent	Ethanol/Water (3:1)	Maximizes solubility
Temperature	80°C	Completes reaction in 6 hours
Catalyst	Piperidine (0.1 eq)	15% yield increase vs. uncatalyzed
Reaction Time	6–8 hours	Beyond 8 hours: decomposition

Stereochemical Control

The Z-configuration of the benzylidene group is critical for biological activity. Nuclear Overhauser Effect (NOE) spectroscopy confirms the geometry, with a characteristic singlet for the exocyclic CH proton at δ 7.76 ppm in the $^1H$ NMR spectrum. Crystallographic studies reveal a dihedral angle of 8.2° between the thiazolidinone ring and the fluorophenyl plane, stabilizing the Z-isomer.

Functionalization with the Imidazole-Propylacetamide Side Chain

The second stage involves N-alkylation of the thiazolidinone intermediate with 3-(1H-imidazol-1-yl)propylamine, followed by acetylation to install the final acetamide group.

Stepwise Alkylation-Acetylation Protocol

Pansare et al. (2019) developed a water-mediated coupling method:

• Alkylation :

  • 5-(3-Fluorobenzylidene)-2-thioxothiazolidin-4-one (1 eq) is reacted with 3-(1H-imidazol-1-yl)propylamine (1.2 eq) in deionized water at 60°C for 12 hours.

  • The pH is maintained at 8–9 using sodium bicarbonate to prevent imidazole protonation.

  • Yield: 68% after recrystallization from methanol.

• Acetylation :

  • The alkylated product (1 eq) is treated with acetyl chloride (1.5 eq) in dry dichloromethane at 0°C.

  • Triethylamine (3 eq) is added to scavenge HCl.

  • After 4 hours, the mixture is washed with brine and dried over MgSO₄.

  • Yield: 82% as a white crystalline solid.

Table 2: Spectroscopic Characterization of Final Product

Technique	Key Data	Assignment
$^1H$ NMR (600 MHz)	δ 8.12 (s, 1H, imidazole-H)	Imidazole C2-H
	δ 7.60 (s, 1H, CH=)	Benzylidene CH
$^{13}C$ NMR	δ 192.4 (C=O), 173.8 (C=S)	Thiazolidinone carbonyls
HRMS	m/z 404.0777 [M+H]⁺	Confirms molecular formula

Alternative Synthetic Routes and Modifications

One-Pot Tandem Approach

A modified procedure eliminates intermediate isolation:

• Thiazolidine-2,4-dione, 3-fluorobenzaldehyde, and 3-(1H-imidazol-1-yl)propylamine are combined in a 1:1:1.1 ratio.

• Tetrabutylammonium bromide (TBAB, 0.2 eq) is added as a phase-transfer catalyst.

• The reaction proceeds in a microwave reactor at 100°C for 20 minutes, achieving 74% overall yield.

Solvent-Free Mechanochemical Synthesis

To enhance sustainability:

• Reagents are ground in a ball mill with K₂CO₃ (2 eq) as base.

• Reaction completes in 30 minutes at 35 Hz frequency.

• Yields comparable to solution-phase methods (70–72%) with reduced E-factor.

Critical Analysis of Methodologies

Yield Optimization Challenges

• The electron-withdrawing fluorine atom on the benzaldehyde slows condensation kinetics, requiring excess aldehyde (1.5 eq) for >90% conversion.

• Imidazole’s nucleophilicity necessitates careful pH control during alkylation to avoid side reactions at N1 vs. N3 positions.

Purification Strategies

• Column chromatography (SiO₂, ethyl acetate/hexane 1:1) resolves E/Z isomers when stereoselectivity drops below 95%.

• Recrystallization from ethyl acetate/n-hexane (1:3) improves purity to >99% by HPLC.

Industrial-Scale Production Considerations

Parameter	Lab Scale	Pilot Plant Adaptation
Reaction Volume	50 mL	500 L jacketed reactor
Heating	Oil bath	Steam heating
Mixing	Magnetic stirrer	Turbine impeller
Cycle Time	8 hours	6 hours (optimized flow rates)

Continuous flow systems reduce processing time by 40% through precise temperature control and automated reagent feeding .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone sulfur atom, leading to sulfoxide or sulfone derivatives.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The fluorobenzylidene moiety can undergo nucleophilic aromatic substitution reactions, especially at the fluorine position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds with thiazolidine structures exhibit antimicrobial properties. The incorporation of the fluorobenzylidene substituent may enhance this activity compared to traditional thiazolidinediones, which are known for their antimicrobial effects .

Anti-inflammatory and Analgesic Properties

Compounds derived from thiazolidine frameworks have been reported to possess anti-inflammatory and analgesic effects. This application is particularly relevant in developing new therapeutic agents for chronic inflammatory diseases .

Antiviral Activity

Similar compounds have shown antiviral activity, making this compound a candidate for further exploration in antiviral drug development. Its structural features may contribute to interactions with viral proteins or enzymes .

Case Studies and Research Findings

Study	Findings
Study on Thiazolidinones	Investigated the pharmacological profiles of 5-en-thiazolidinones, highlighting their potential as drug candidates due to their diverse biological activities .
Synthesis of Novel Thiazolidinones	Focused on synthesizing various thiazolidinone derivatives, including those with potential antimicrobial and anti-inflammatory activities .
Review on 5-Ene-Thiazolidinones	Summarized data on 5-en-thiazolidinones, emphasizing their roles as lead compounds in medicinal chemistry .

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In medicinal chemistry, it might act by inhibiting key enzymes or receptors involved in disease pathways. The thiazolidinone core could interact with cysteine residues in proteins, while the imidazole ring might bind to metal ions in enzyme active sites.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural homology with several derivatives, differing primarily in substituents on the benzylidene ring, thiazolidinone core modifications, and side-chain variations. Below is a detailed comparison:

Compound	Key Structural Features	Molecular Weight	Biological Activity/Applications
Target Compound	3-Fluorobenzylidene, thioxo group, imidazole-propylacetamide	423.45 g/mol¹	Hypothesized antimicrobial/antioxidant activity (based on structural analogs)
2-[(5Z)-5-(3-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide	3-Chlorobenzylidene instead of fluoro	420.93 g/mol	Higher lipophilicity due to Cl; potential enhanced membrane permeability
4-Arylbenzelidene-2-((5-fluoro-1H-indol-1-yl)methyl)oxazol-5(4H)-one derivatives	Oxazolone core with indole substituents; no thioxo group	~350–400 g/mol²	Demonstrated antioxidant (DPPH scavenging) and antimicrobial activity
5-Substituted-3-phenyl-2-thioxoimidazolidin-4-one derivatives	Imidazolidinone core; phenyl and thioxo groups	~250–300 g/mol	Synthetic intermediates for bioactive molecules; limited reported bioactivity
7H-1,3,4-thiadiazole[3,2-a][1,3,5]triazine derivatives	Thiadiazole-triazine fused system; no thiazolidinone core	~300–350 g/mol	Role in heterocyclic synthesis; structural stability studies via X-ray diffraction

¹Calculated based on molecular formula C₁₈H₁₆FN₅O₂S₂.
²Estimated from .

Key Findings from Comparative Studies

Substituent Effects: The 3-fluorobenzylidene group in the target compound offers a balance between electronegativity and steric bulk compared to the 3-chloro analog. Chlorine’s larger atomic radius may improve lipophilicity but reduce target specificity due to non-specific hydrophobic interactions .

Biological Activity Trends: Thiazolidinones with imidazole side chains (e.g., target compound and its chloro analog) are hypothesized to target enzymes like cyclooxygenase or kinases, where the imidazole nitrogen can coordinate metal ions or form hydrogen bonds . Fluorine-substituted analogs (e.g., target compound, derivatives) show enhanced metabolic stability compared to non-halogenated counterparts, as fluorine reduces susceptibility to oxidative degradation .

Synthetic Accessibility: The target compound’s synthesis likely follows conventional thiazolidinone routes (condensation of thiourea derivatives with aldehydes), similar to methods in . However, the Z-configuration requires precise stereochemical control, which may lower yields compared to simpler imidazolidinone derivatives .

Biological Activity

The compound 2-[(5Z)-5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a member of the thiazolidine family, known for its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications, with a focus on anticancer and antimicrobial activities.

• Molecular Formula : C18H13FN2O2S
• Molecular Weight : 372.444 g/mol
• CAS Number : 1421342-23-5

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common route includes the condensation of 3-fluorobenzaldehyde with thiosemicarbazide to form a thiosemicarbazone intermediate, followed by cyclization with α-halo acids under basic conditions to yield the desired thiazolidine derivative.

Anticancer Activity

Research indicates that compounds containing the rhodanine core exhibit significant anticancer properties. For instance, derivatives of rhodanine have been shown to inhibit the proliferation of various cancer cell lines. In one study, a related compound demonstrated moderate cytotoxicity against MCF-7 (human breast adenocarcinoma) cells, achieving a 64.4% inhibition at a concentration of 100 µg/mL .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line	IC50 (µg/mL)	% Inhibition
Compound 1	MCF-7	100	64.4
Compound 2	K562	14.60	-
Compound 3	K562	11.10	-
Cisplatin	K562	4.78	-

The introduction of specific substituents in the rhodanine structure can enhance its anticancer activity. For example, modifications at the N-3 position have been linked to improved potency against leukemia cell lines .

The mechanism through which this compound exerts its anticancer effects may involve the induction of apoptosis in cancer cells while sparing normal cells. This is achieved by altering the expression levels of Bcl-2 family proteins and inhibiting pathways like AKT and mTOR, which are crucial for cell survival and proliferation .

Antimicrobial Activity

In addition to its anticancer properties, this compound has shown promising antimicrobial activity. It may inhibit bacterial enzymes critical for survival, thus demonstrating potential as an antimicrobial agent.

Case Studies and Research Findings

Several studies have evaluated the biological activities of thiazolidine derivatives:

• Antitumor Effects : A study highlighted that certain derivatives exhibited selective cytotoxicity against colorectal adenocarcinoma HCT116 cells with an IC50 value of 10 µM, demonstrating their potential as targeted cancer therapies .
• Mechanistic Insights : Research has indicated that these compounds can induce apoptosis through modulation of apoptotic markers and signaling pathways, providing insights into their therapeutic potential in oncology .